N-methylaniline N-methylaniline Chemical oxidation of N-methylaniline with dichromate (oxidant) has been studied by Raman spectroscopy.
N-methylaniline appears as a colorless to brown viscous liquid. Insoluble in water and denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
N-methylaniline is a methylaniline that is aniline carrying a methyl substituent at the nitrogen atom. It is a phenylalkylamine, a secondary amine and a methylaniline. It derives from an aniline.
Brand Name: Vulcanchem
CAS No.: 100-61-8
VCID: VC21016108
InChI: InChI=1S/C7H9N/c1-8-7-5-3-2-4-6-7/h2-6,8H,1H3
SMILES: CNC1=CC=CC=C1
Molecular Formula: C7H9N
C6H5NH(CH3)
C7H9N
Molecular Weight: 107.15 g/mol

N-methylaniline

CAS No.: 100-61-8

Cat. No.: VC21016108

Molecular Formula: C7H9N
C6H5NH(CH3)
C7H9N

Molecular Weight: 107.15 g/mol

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N-methylaniline - 100-61-8

Specification

Description Chemical oxidation of N-methylaniline with dichromate (oxidant) has been studied by Raman spectroscopy.
N-methylaniline appears as a colorless to brown viscous liquid. Insoluble in water and denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
N-methylaniline is a methylaniline that is aniline carrying a methyl substituent at the nitrogen atom. It is a phenylalkylamine, a secondary amine and a methylaniline. It derives from an aniline.
CAS No. 100-61-8
Molecular Formula C7H9N
C6H5NH(CH3)
C7H9N
Molecular Weight 107.15 g/mol
IUPAC Name N-methylaniline
Standard InChI InChI=1S/C7H9N/c1-8-7-5-3-2-4-6-7/h2-6,8H,1H3
Standard InChI Key AFBPFSWMIHJQDM-UHFFFAOYSA-N
SMILES CNC1=CC=CC=C1
Canonical SMILES CNC1=CC=CC=C1
Boiling Point 385.3 °F at 760 mm Hg (NTP, 1992)
196.2 °C
196.25 °C
194-196 °C
385.3°F
384°F
Colorform COLORLESS OR SLIGHTLY YELLOW LIQ
Yellow to light brown liquid.
Flash Point 175 °F (NTP, 1992)
175 °F CC
79.5 °C c.c.
175°F
Melting Point -71 °F (NTP, 1992)
-57.0 °C
-57 °C
-71°F

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